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Compound of Interest

Compound Name: Lansoprazole sulfone N-oxide

Cat. No.: B194816

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lansoprazole sulfone N-oxide is recognized as a potential impurity and degradation product
of Lansoprazole, a widely used proton pump inhibitor.[1] Its formation is associated with
oxidative conditions and over-oxidation during the synthesis of the active pharmaceutical
ingredient (API). As a process-related impurity and a potential degradant, the thorough
characterization of Lansoprazole sulfone N-oxide is critical for ensuring the quality, safety,
and efficacy of Lansoprazole drug products. This technical guide provides a comprehensive
overview of the characterization of Lansoprazole sulfone N-oxide, including its chemical
properties, spectral data, and detailed experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

Lansoprazole sulfone N-oxide is a solid substance with the molecular formula
C16H14F3N304S and a molecular weight of approximately 401.36 g/mol .[2][3][4] It is identified
by the CAS number 953787-54-7.[1][2][3][4] The compound's solubility is limited in aqueous
solutions like PBS (pH 7.2) and ethanol, with some solubility observed in DMF (1 mg/ml) and
DMSO (5 mg/ml).[1]
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Property

Value

Source

Chemical Name

2-[[[3-Methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyllmethyl]sulfonyl]-1H-

benzimidazole

[11(31[4]

CAS Number 953787-54-7 [1112][31[4]
Molecular Formula Ci16H14F3N304S [2]1[3][4]
Molecular Weight 401.36 g/mol [2][3][4]
Appearance Solid [1]

DMF: 1 mg/ml, DMSO: 5
Solubility mg/ml, Ethanol: insoluble, PBS  [1]
(pH 7.2): insoluble

UV Amax 277 nm

[1]

Spectral Characterization Data

The structural elucidation of Lansoprazole sulfone N-oxide is accomplished through various

spectroscopic techniques, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and

Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) provides accurate mass data, confirming the

elemental composition of the molecule.

lon Calculated m/z Found m/z Source

[M+Na]* 424.0555 424.0558

[M-H]~ 400.0579 400.0579

[M+H]* 402.0
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Infrared (IR) Spectroscopy

The IR spectrum of Lansoprazole sulfone N-oxide reveals characteristic absorption bands
corresponding to its functional groups.

Functional Group Wavenumber (cm~—2) Source
0=S=0 stretching 1335
C—N stretching 1109
C-0 aryl alkyl stretching 1016

Experimental Protocols
Synthesis of Lansoprazole Sulfone N-oxide

Lansoprazole sulfone N-oxide can be synthesized via the oxidation of Lansoprazole sulfide.
Materials:

e Lansoprazole sulfide

o m-Chloroperoxybenzoic acid (m-CPBA)

e Chloroform

Procedure:

» Dissolve Lansoprazole sulfide in chloroform.

e Add m-Chloroperoxybenzoic acid (m-CPBA) to the solution.

« Stir the reaction mixture. The reaction progress can be monitored by thin-layer
chromatography (TLC).

» Upon completion, the product can be isolated and purified using standard techniques such
as column chromatography.
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Caption: Synthetic pathway of Lansoprazole sulfone N-oxide.

Analytical Characterization Workflow

A typical workflow for the analytical characterization of synthesized Lansoprazole sulfone N-
oxide involves a series of spectroscopic and chromatographic analyses.

Methodology:

e High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the
purity of the synthesized compound. A reversed-phase C18 column is commonly used with a
mobile phase consisting of a buffer and an organic solvent in a gradient elution mode.[5]

e Mass Spectrometry (MS): The HPLC system is often coupled with a mass spectrometer (LC-
MS) to confirm the molecular weight of the compound and to study its fragmentation
patterns.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
essential for the structural elucidation of the molecule. Spectra are typically recorded in a
deuterated solvent such as DMSO-de.[6]
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« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional
groups present in the molecule.
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Caption: Analytical workflow for Lansoprazole sulfone N-oxide.

Conclusion

The comprehensive characterization of Lansoprazole sulfone N-oxide is a fundamental
requirement in the pharmaceutical industry to ensure the quality and safety of Lansoprazole
formulations. This guide provides essential technical information, including physicochemical
properties, detailed spectral data, and standardized experimental protocols, to aid researchers
and drug development professionals in the identification, synthesis, and analysis of this critical
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impurity. The presented data and workflows serve as a valuable resource for quality control,
stability studies, and regulatory submissions related to Lansoprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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